Cas no 15288-02-5 (1(2H)-Naphthalenone,3,4-dihydro-6-hydroxy-7-methoxy-)

1(2H)-Naphthalenone,3,4-dihydro-6-hydroxy-7-methoxy- structure
15288-02-5 structure
Product Name:1(2H)-Naphthalenone,3,4-dihydro-6-hydroxy-7-methoxy-
CAS No:15288-02-5
MF:C11H12O3
MW:192.211183547974
CID:211831
PubChem ID:316839
Update Time:2025-04-19

1(2H)-Naphthalenone,3,4-dihydro-6-hydroxy-7-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 1(2H)-Naphthalenone,3,4-dihydro-6-hydroxy-7-methoxy-
    • 6-hydroxy-7-methoxy-3,4-dihydro-2H-naphthalen-1-one
    • 2,3-Dihydro-6-hydroxy-7-methoxy-1(4H)-naphthalinon
    • 6-hydroxy-7-methoxy-1-tetralone
    • 6-hydroxy-7-methoxytetralin-1-one
    • AC1L7UR8
    • NSC245332
    • SureCN1545375
    • AKOS006372089
    • DTXSID40311788
    • 15288-02-5
    • HCURFVXLTVKURV-UHFFFAOYSA-N
    • NSC-245332
    • 6hydroxy-7-methoxy-1-tetralone
    • SCHEMBL1545375
    • Inchi: 1S/C11H12O3/c1-14-11-6-8-7(5-10(11)13)3-2-4-9(8)12/h5-6,13H,2-4H2,1H3
    • InChI Key: HCURFVXLTVKURV-UHFFFAOYSA-N
    • SMILES: O=C1C2C=C(C(=CC=2CCC1)O)OC

Computed Properties

  • Exact Mass: 192.07866
  • Monoisotopic Mass: 192.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Density: 1.238
  • Boiling Point: 393°Cat760mmHg
  • Flash Point: 159.4°C
  • Refractive Index: 1.581
  • PSA: 46.53
  • LogP: 1.91980

1(2H)-Naphthalenone,3,4-dihydro-6-hydroxy-7-methoxy- Related Literature

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